Cas no 14288-16-5 (1,4-Dibenzyl-1,4-diazepane-5,7-dione)

• Product Name: 1,4-Dibenzyl-1,4-diazepane-5,7-dione
• CAS No: 14288-16-5
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 2775406
• PubChem ID: 563939
• Update Time: 2025-04-21

1,4-Dibenzyl-1,4-diazepane-5,7-dione Chemical and Physical Properties

Names and Identifiers

• Oprea1_480086
• AKOS003801973
• BIM-0003050.P001
• SR-01000230530-1
• DTXSID10340348
• CBMicro_002909
• 1,4-Dibenzyl-1,4-diazepane-5,7-dione #
• 1,4-Dibenzyl-1,4-diazepane-5,7-dione
• 1,4-Diazepane-5,7-dione, 1,4-dibenzyl-
• YTRPKDXWJSGDKS-UHFFFAOYSA-N
• 14288-16-5
• SMSF0017454
• CB04547
• SCHEMBL5642423
• SR-01000230530
• DTXCID30291429
• Oprea1_206417

• Inchi： 1S/C19H20N2O2/c22-18-13-19(23)21(15-17-9-5-2-6-10-17)12-11-20(18)14-16-7-3-1-4-8-16/h1-10H,11-15H2
• InChI Key： YTRPKDXWJSGDKS-UHFFFAOYSA-N
• SMILES： O=C1CC(N(CC2C=CC=CC=2)CCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 308.152477885Da
• Monoisotopic Mass: 308.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.6Ų